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Compound of Interest

Compound Name: EC19

Cat. No.: B1671071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compound EC19 is a novel small molecule inhibitor under investigation for its potential

therapeutic applications. This document provides detailed protocols for the solubilization of

EC19 in Dimethyl Sulfoxide (DMSO) and its subsequent preparation in Phosphate-Buffered

Saline (PBS) for in vitro and in vivo studies. Additionally, it outlines the putative signaling

pathway associated with its mechanism of action.

Physicochemical Properties of EC19
Quantitative data regarding the physicochemical properties of EC19 are crucial for its handling

and use in experimental settings. The following table summarizes these key parameters.
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Property Value Notes

Molecular Formula C₂₅H₂₅N₃O₅ [1]

Molecular Weight 463.48 g/mol [1]

Appearance
White to off-white crystalline

solid
Visual inspection.

Purity (by HPLC) >99.5%

Determined by High-

Performance Liquid

Chromatography.

Melting Point 185-190 °C
Determined by Differential

Scanning Calorimetry.

Storage
-20°C, protected from light and

moisture

Recommended storage

conditions to ensure stability.

Solubility Profile
EC19 exhibits limited solubility in aqueous solutions but is readily soluble in organic solvents

such as DMSO.[2][3]

Solvent Solubility (at 25°C) Observations

DMSO ≥ 50 mg/mL (≥ 108 mM)
Forms a clear, colorless to pale

yellow solution.[2][3][4][5][6]

Water < 0.1 mg/mL Insoluble.

PBS (pH 7.4) < 0.1 mg/mL Insoluble.

Ethanol ~5 mg/mL Sparingly soluble.

Experimental Protocols
Preparation of EC19 Stock Solution in DMSO (10 mM)
This protocol describes the preparation of a 10 mM stock solution of EC19 in DMSO.
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Materials:

Compound EC19 (MW: 463.48 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Calculate the required mass of EC19:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 463.48 g/mol x 1000 mg/g = 4.6348 mg

Weighing EC19:

Accurately weigh approximately 4.63 mg of EC19 powder using an analytical balance and

place it into a sterile microcentrifuge tube. Record the exact weight.

Dissolution in DMSO:

Add the calculated volume of DMSO to the tube containing EC19. For example, if 4.63 mg

of EC19 was weighed, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes until the compound is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage:
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of EC19 Working Solution in PBS
This protocol details the dilution of the DMSO stock solution into PBS to prepare a working

solution for cell-based assays. It is critical to ensure that the final concentration of DMSO in the

cell culture medium is non-toxic (typically ≤ 0.5%).

Materials:

10 mM EC19 in DMSO stock solution

Sterile Phosphate-Buffered Saline (PBS), pH 7.4[7][8][9][10][11]

Sterile conical tubes or microcentrifuge tubes

Pipettors and sterile pipette tips

Procedure:

Determine the final desired concentration of EC19 and the maximum allowable DMSO

concentration. For this example, we will prepare a 100 µM working solution of EC19 in PBS

with a final DMSO concentration of 1%.

Serial Dilution:

It is often necessary to perform an intermediate dilution to avoid pipetting very small

volumes.

Step 1: Intermediate Dilution (e.g., to 1 mM): Dilute the 10 mM DMSO stock solution 1:10

in DMSO to create a 1 mM intermediate stock. (e.g., 10 µL of 10 mM stock + 90 µL of

DMSO).

Step 2: Final Dilution in PBS: Dilute the 1 mM intermediate stock solution 1:10 in PBS to

achieve a final concentration of 100 µM. (e.g., 10 µL of 1 mM intermediate stock + 990 µL

of PBS). The final DMSO concentration in this working solution will be 1%.
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Mixing:

Vortex the solution gently after each dilution step to ensure homogeneity.

Use in Experiments:

The prepared working solution should be used immediately. Due to the low aqueous

solubility of EC19, precipitation may occur over time.

When adding the working solution to cell culture media, ensure the final DMSO

concentration remains at a non-toxic level. For example, adding 10 µL of the 100 µM

working solution to 1 mL of cell culture medium will result in a final EC19 concentration of

approximately 1 µM and a final DMSO concentration of 0.01%.

Signaling Pathway
EC19 is hypothesized to exert its biological effects through the inhibition of the Folate Receptor

1 (FOLR1) signaling pathway. FOLR1 is overexpressed in various cancers and its activation

has been implicated in cell proliferation and survival through downstream signaling cascades,

including the JAK-STAT3 and ERK1/2 pathways.[12][13][14][15][16]
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Caption: Putative signaling pathway of Folate Receptor 1 (FOLR1) and the inhibitory action of

EC19.

Experimental Workflow
The following diagram illustrates the general workflow for the preparation and application of

EC19 in a typical cell culture experiment.
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Caption: Experimental workflow for EC19 solution preparation and cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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